Cas no 93087-80-0 (N-1-Cyclohexyl-N-1-methyl-1,4-benzenediamine)

• Product Name: N-1-Cyclohexyl-N-1-methyl-1,4-benzenediamine
• CAS No: 93087-80-0
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD07365103
• CID: 1075875
• PubChem ID: 16794502
• Update Time: 2025-09-23

N-1-Cyclohexyl-N-1-methyl-1,4-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N-1-Cyclohexyl-N-1-methyl-1,4-benzenediamine
• N-(4-aminophenyl)-N-cyclohexyl-N-methylamine
• 4-N-cyclohexyl-4-N-methylbenzene-1,4-diamine
• N~1~-Cyclohexyl-N~1~-methylbenzene-1,4-diamine
• DTXSID60588617
• SCHEMBL6608762
• AKOS000150830
• N1-Cyclohexyl-N1-methyl-1,4-benzenediamine
• SB77696
• N1-Cyclohexyl-N1-methylbenzene-1,4-diamine
• FT-0681380
• 93087-80-0
• DB-109874

• MDL： MFCD07365103
• Inchi： 1S/C13H20N2/c1-15(12-5-3-2-4-6-12)13-9-7-11(14)8-10-13/h7-10,12H,2-6,14H2,1H3
• InChI Key： HRWISXKIRICFAN-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC(=CC=1)N)C1CCCCC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 342.5±15.0 °C at 760 mmHg
• Flash Point: 144.3±15.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-1-Cyclohexyl-N-1-methyl-1,4-benzenediamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)